Cas no 57437-01-1 (Pyrazino[2,3-f]quinoxaline, 2,3,8,9-tetramethyl-)

• Product name: Pyrazino[2,3-f]quinoxaline, 2,3,8,9-tetramethyl-
• CAS No: 57437-01-1
• MF: C₁₄H₁₄N₄
• MW: 238.28776
• CID: 345344
• PubChem ID: 15620162

Pyrazino[2,3-f]quinoxaline, 2,3,8,9-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,3-f]quinoxaline, 2,3,8,9-tetramethyl-
• 2,3,8,9-tetramethylpyrazino[2,3-f]quinoxaline
• DTXSID00575864
• 57437-01-1
• SCHEMBL11202171

• Inchi： InChI=1S/C14H14N4/c1-7-9(3)17-13-11(15-7)5-6-12-14(13)18-10(4)8(2)16-12/h5-6H,1-4H3
• InChI Key： FJZZJTBSSXBHMM-UHFFFAOYSA-N
• SMILES： CC1=NC2=C3C(=CC=C2N=C1C)N=C(C)C(C)=N3

Computed Properties

• Exact Mass: 238.12202
• Monoisotopic Mass: 238.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56